4,4-dimethoxythiane

• IUPAC Name: 4,4-dimethoxythiane
• InChI: InChI=1S/C7H14O2S/c1-8-7(9-2)3-5-10-6-4-7/h3-6H2,1-2H3
• InChI Key: ZZGIVFQQUQLVCW-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)OC
• Molecular Formula: C7H14O2S
• Molecular Weight: 162.25 g/mol
• CAS No.: 61477-16-5

Description

4,4-dimethoxythiane is a chemical compound with the CAS Number: 61477-16-5. It has a molecular weight of 162.25. The IUPAC name for this compound is 4,4-dimethoxytetrahydro-2H-thiopyran. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H14O2S/c1-8-7(9-2)3-5-10-6-4-7/h3-6H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. The storage temperature for this compound is 4 degrees Celsius.

Safety and Hazards

The safety information for 4,4-dimethoxythiane includes several hazard statements: H315, H319, H335. These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These codes provide guidance on how to handle the compound safely.

Synthesis routes and methods

Procedure details

A mixture of tetrahydro-(4H)-thiopyran-4-one (15.0 g, 129 mmol), trimethyl orthoformate (28.3 mL, 258 mmol) and para-toluenesulfonic acid monohydrate (67 mg, 0.35 mmol) in methanol (40 mL) was refluxed for 1 hour. The reaction mixture was cooled to room temperature, 1 M NaOMe (0.35 mL, 0.35 mmol) was added and excess methanol and trimethyl orthoformate was removed by distillation (atmospheric pressure). Further distillation under reduced pressure afforded 4,4-dimethoxytetrahydro-(4H)-thiopyran (20.7 g, 99%). 1H NMR (DMSO) δ 3.07 (s, 6H), 2.56 (m, 4H), 1.84 (m, 4H).